Cas no 5137-23-5 (1-Pentanamine, N-pentyl-, sulfate)

1-Pentanamine, N-pentyl-, sulfate structure
5137-23-5 structure
Product Name:1-Pentanamine, N-pentyl-, sulfate
CAS No:5137-23-5
MF:C10H25NO4S
MW:255.374802350998
CID:362391
PubChem ID:71366163
Update Time:2025-04-19

1-Pentanamine, N-pentyl-, sulfate Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanamine, N-pentyl-, sulfate
    • N-pentylpentan-1-amine,sulfuric acid
    • Sulfuric acid--N-pentylpentan-1-amine (1/1)
    • 5137-23-5
    • DTXSID90789534
    • SCHEMBL8656705
    • Inchi: 1S/C10H23N.H2O4S/c1-3-5-7-9-11-10-8-6-4-2;1-5(2,3)4/h11H,3-10H2,1-2H3;(H2,1,2,3,4)
    • InChI Key: UYOZJBDIXIOJFQ-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.N(CCCCC)CCCCC

Computed Properties

  • Exact Mass: 255.15055
  • Monoisotopic Mass: 255.15042945g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 135
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95Ų

Experimental Properties

  • PSA: 86.63
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